3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one

• IUPAC Name: 3-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• InChI: InChI=1S/C19H23F3N4O/c1-12(2)17-23-14-5-3-4-6-15(14)26(17)13-9-25(10-13)16-7-8-24(18(16)27)11-19(20,21)22/h3-6,12-13,16H,7-11H2,1-2H3
• InChI Key: WFRDEJATEZSZAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1C3CN(C3)C4CCN(C4=O)CC(F)(F)F
• Molecular Formula: C19H23F3N4O
• Molecular Weight: 380.4 g/mol

Description

The compound “3-[3-(2-Propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one” is a complex organic molecule that contains several functional groups and rings, including a benzimidazole ring, an azetidine ring, and a pyrrolidinone ring. The presence of these rings suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information or literature on the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains a benzimidazole ring, which is a fused ring system consisting of a benzene ring and an imidazole ring. It also contains an azetidine ring, which is a three-membered nitrogen-containing ring, and a pyrrolidinone ring, which is a five-membered ring containing nitrogen and oxygen.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the benzimidazole ring might undergo electrophilic aromatic substitution reactions, while the azetidine ring might undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups and rings present in the molecule. For example, the presence of the benzimidazole ring might increase the compound’s stability and resistance to metabolism, while the trifluoroethyl group might increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzimidazole derivatives are used as antiparasitic drugs, and they work by inhibiting the function of microtubules in the parasite.